Cas no 3194-60-3 (2,5-Thiophenedione,dihydro-)

2,5-Thiophenedione, dihydro-, is a crucial intermediate in organic synthesis. It features a stable dihydro structure, enhancing its reactivity and versatility. This compound is highly effective in forming heterocyclic compounds, providing a reliable foundation for various pharmaceutical and agrochemical applications. Its purity and consistent quality make it a preferred choice in research and development.
2,5-Thiophenedione,dihydro- structure
2,5-Thiophenedione,dihydro- structure
Product Name:2,5-Thiophenedione,dihydro-
CAS No:3194-60-3
MF:C4H4O2S
MW:116.138360023499
CID:314136
PubChem ID:333119
Update Time:2025-08-01

2,5-Thiophenedione,dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Thiophenedione,dihydro-
    • thiolane-2,5-dione
    • 2,5-Thiophenedione,dihydro
    • succinic acid thioanhydride
    • Succinic thioanhydride
    • Tetrahydro-2,5-thiophendion
    • Tetrahydrothiophene-2,5-dione
    • Thiobernsteinsaeureanhydrid
    • thiosuccinic anhydride
    • INKIPSJJIQBVKP-UHFFFAOYSA-N
    • DTXSID60318613
    • J-018574
    • NSC-333175
    • Dihydrothiophene-2,5-dione
    • SCHEMBL111715
    • NSC 333175
    • 3194-60-3
    • AKOS006294110
    • NSC333175
    • Inchi： 1S/C4H4O2S/c5-3-1-2-4(6)7-3/h1-2H2
    • InChI Key： INKIPSJJIQBVKP-UHFFFAOYSA-N
    • SMILES： S1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 115.99300
  • Monoisotopic Mass: 115.993
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • Density: 1.43
  • Boiling Point: 144.4°Cat760mmHg
  • Flash Point: 48.8°C
  • Refractive Index: 1.576
  • PSA: 59.44000
  • LogP: 0.56660

2,5-Thiophenedione,dihydro- Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Thiophenedione,dihydro- Pricemore >>

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